Methyl 1-amino-5-methyl-1H-pyrazole-3-carboxylate
Overview
Description
Methyl 1-amino-5-methyl-1H-pyrazole-3-carboxylate (also known as MAPC) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
MAPC has been studied for its potential use as a pharmaceutical intermediate in the production of drugs such as antihypertensive agents, anti-inflammatory agents, and analgesics. It has also been studied for its potential use in the production of agrochemicals and dyes. MAPC has been shown to have antioxidant and anti-inflammatory properties, making it a promising candidate for the development of new drugs.
Mechanism Of Action
The mechanism of action of MAPC is not fully understood, but it is believed to act as an antioxidant and anti-inflammatory agent. It has been shown to inhibit the production of reactive oxygen species (ROS) and to reduce the expression of pro-inflammatory cytokines.
Biochemical And Physiological Effects
MAPC has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and apoptosis in various cell types. It has also been shown to improve cardiac function and to reduce ischemic injury in animal models.
Advantages And Limitations For Lab Experiments
One advantage of using MAPC in lab experiments is its relative ease of synthesis. It is also relatively stable and can be stored for long periods of time. However, one limitation of using MAPC is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on MAPC. One area of research could be to further explore its antioxidant and anti-inflammatory properties and to investigate its potential use in the treatment of diseases such as cardiovascular disease and neurodegenerative diseases. Another area of research could be to investigate its potential use in the production of new drugs and agrochemicals. Additionally, further studies could be conducted to better understand its mechanism of action and to identify potential side effects.
Synthesis Methods
MAPC can be synthesized by reacting 3-methyl-1H-pyrazole-5-carboxylic acid with thionyl chloride to form 3-methyl-1H-pyrazole-5-carbonyl chloride. This compound is then reacted with methylamine to produce MAPC. The synthesis process is relatively simple and can be completed in a few steps.
properties
CAS RN |
150017-49-5 |
|---|---|
Product Name |
Methyl 1-amino-5-methyl-1H-pyrazole-3-carboxylate |
Molecular Formula |
C6H9N3O2 |
Molecular Weight |
155.15 g/mol |
IUPAC Name |
methyl 1-amino-5-methylpyrazole-3-carboxylate |
InChI |
InChI=1S/C6H9N3O2/c1-4-3-5(6(10)11-2)8-9(4)7/h3H,7H2,1-2H3 |
InChI Key |
XSPDDFZVHOIRNU-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NN1N)C(=O)OC |
Canonical SMILES |
CC1=CC(=NN1N)C(=O)OC |
synonyms |
1H-Pyrazole-3-carboxylicacid,1-amino-5-methyl-,methylester(9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
